Cas no 1804351-38-9 (2-Iodo-3-nitro-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride)

• Product Name: 2-Iodo-3-nitro-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride
• CAS No: 1804351-38-9
• MF: C₆HClF₃IN₂O₅S
• MW: 432.500221967697
• CID: 4836321
• Update Time: 2025-07-23

2-Iodo-3-nitro-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-nitro-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride

• Inchi： 1S/C6HClF3IN2O5S/c7-19(16,17)4-2(18-6(8,9)10)1-12-5(11)3(4)13(14)15/h1H
• InChI Key： IBEVZZNRNFFSKE-UHFFFAOYSA-N
• SMILES： IC1=C(C(=C(C=N1)OC(F)(F)F)S(=O)(=O)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 449
• XLogP3: 2.6
• Topological Polar Surface Area: 111

Additional information on 2-Iodo-3-nitro-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride

Introduction to 2-Iodo-3-nitro-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS No. 1804351-38-9)

2-Iodo-3-nitro-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS No. 1804351-38-9) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of halogenated pyridines, which are widely recognized for their versatility in synthetic chemistry and medicinal applications. The presence of multiple functional groups, including an iodo substituent, a nitro group, a trifluoromethoxy group, and a sulfonyl chloride moiety, makes this molecule a valuable intermediate in the synthesis of more complex structures.

The structure of 2-Iodo-3-nitro-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride is characterized by its pyridine core, which is a common scaffold in many bioactive molecules. The iodo group at the 2-position provides a reactive site for cross-coupling reactions, such as Suzuki or Stille couplings, which are pivotal in constructing biaryl systems. The nitro group at the 3-position can be reduced to an amine, offering another pathway for functionalization. The trifluoromethoxy group at the 5-position introduces electron-withdrawing effects and metabolic stability, while the sulfonyl chloride at the 4-position serves as a versatile activating group for nucleophilic substitution reactions.

Recent advancements in drug discovery have highlighted the importance of halogenated pyridines due to their ability to enhance binding affinity and metabolic profiles. For instance, 2-Iodo-3-nitro-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride has been utilized in the development of kinase inhibitors, where its multifunctional nature allows for precise tuning of pharmacokinetic properties. Studies have demonstrated its role in generating novel scaffolds that exhibit improved selectivity and efficacy against targets such as Janus kinases (JAKs) and tyrosine kinases (TKs). These findings align with the broader trend in medicinal chemistry towards designing molecules with optimized physicochemical properties.

The synthetic utility of 2-Iodo-3-nitro-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride extends beyond pharmaceutical applications. It has been employed in the synthesis of agrochemicals, where similar structural motifs are known to exhibit potent activity against various pests and pathogens. The compound’s ability to serve as a precursor for diverse derivatives makes it a cornerstone in library synthesis efforts aimed at identifying next-generation bioactive compounds. Researchers have leveraged its reactivity to develop novel heterocycles with enhanced biological activity, underscoring its importance as a building block in synthetic organic chemistry.

In the context of drug development, the incorporation of fluorine atoms into molecular structures has been shown to modulate pharmacokinetic parameters, including bioavailability and half-life. The trifluoromethoxy group in 2-Iodo-3-nitro-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride contributes to this phenomenon by increasing lipophilicity while maintaining metabolic stability. This feature is particularly valuable in designing drugs that require prolonged circulation times or targeted delivery systems. Furthermore, the sulfonyl chloride functionality allows for easy introduction of amide or urea linkages, which are common motifs in biologically active molecules.

Current research trends indicate that 2-Iodo-3-nitro-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride will continue to play a pivotal role in medicinal chemistry innovation. For example, recent studies have explored its use in generating constrained analogs through sulfonylation reactions, leading to compounds with improved binding affinities and reduced off-target effects. Additionally, the compound has been investigated as a precursor for photolabile derivatives, which are gaining traction in targeted drug delivery systems. These applications highlight its adaptability and potential for future discoveries.

The future prospects of 2-Iodo-3-nitro-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride are further enhanced by its compatibility with modern synthetic methodologies. Advances in flow chemistry and microwave-assisted synthesis have enabled more efficient production scales while maintaining high yields and purity standards. Such innovations are critical for translating laboratory discoveries into viable drug candidates, particularly in industries where cost-effectiveness and scalability are paramount.

In conclusion,2-Iodo-3-nitro-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS No. 1804351-38-9) represents a cornerstone compound in synthetic and medicinal chemistry due to its multifunctional structure and broad applicability. Its role in developing novel pharmaceuticals and agrochemicals underscores its significance as an intermediate with far-reaching implications for drug discovery and industrial applications.